4-(difluoromethyl)-6-[4-(2,3-dimethylphenyl)piperazin-1-yl]-2-methylpyrimidine

• IUPAC Name: 4-(difluoromethyl)-6-[4-(2,3-dimethylphenyl)piperazin-1-yl]-2-methylpyrimidine
• InChI: InChI=1S/C18H22F2N4/c1-12-5-4-6-16(13(12)2)23-7-9-24(10-8-23)17-11-15(18(19)20)21-14(3)22-17/h4-6,11,18H,7-10H2,1-3H3
• InChI Key: QAYDKMVEWFHBMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C3=NC(=NC(=C3)C(F)F)C)C
• Molecular Formula: C18H22F2N4
• Molecular Weight: 332.4 g/mol
• CAS No.: 2548978-54-5

Description

The compound “4-(difluoromethyl)-6-[4-(2,3-dimethylphenyl)piperazin-1-yl]-2-methylpyrimidine” is a complex organic molecule. It is also known as PPZ2. It is an activator of DAG-activated TRPC3/TRPC6/TRPC7 channels.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques. For “this compound”, the empirical formula is C22H29N3O2. The molecular weight is 367.48.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It is soluble in DMSO at a concentration of 5 mg/mL when warmed. It should be stored at a temperature between 2-8°C.

Scientific Research Applications

4-(difluoromethyl)-6-[4-(2,3-dimethylphenyl)piperazin-1-yl]-2-methylpyrimidine has been used in various scientific research applications due to its unique properties. It has been used as a tool in the study of enzyme-catalyzed reactions, as a substrate for drug metabolism studies, and as a tool to study the effects of drugs on enzymes. Additionally, this compound has been used to study the effects of drugs on the nervous system, as well as the effects of drugs on the cardiovascular system.

Mechanism of Action

4-(difluoromethyl)-6-[4-(2,3-dimethylphenyl)piperazin-1-yl]-2-methylpyrimidine is believed to act as an inhibitor of the enzyme cytochrome P450 (CYP450). CYP450 is a family of enzymes that are involved in the metabolism of drugs and other xenobiotics. By inhibiting CYP450, this compound can reduce the metabolism of drugs and other xenobiotics, which can lead to increased levels of these compounds in the body.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of CYP450, which can lead to increased levels of drugs and other xenobiotics in the body. Additionally, this compound has been shown to increase the levels of certain neurotransmitters, such as dopamine and serotonin, which can lead to an improved mood and increased energy levels. Finally, this compound has been shown to reduce inflammation, which can lead to improved overall health.

Advantages and Limitations for Lab Experiments

4-(difluoromethyl)-6-[4-(2,3-dimethylphenyl)piperazin-1-yl]-2-methylpyrimidine has several advantages and limitations for lab experiments. One advantage of using this compound is that it is relatively easy to synthesize, which makes it a useful tool for researchers. Additionally, this compound is a versatile compound that can be used in a variety of scientific research applications. However, this compound also has some limitations. For example, it is not very stable in the presence of light and heat, which can make it difficult to use in certain experiments. Additionally, this compound can be toxic at high concentrations, which can limit its use in experiments.

Future Directions

The potential future directions for 4-(difluoromethyl)-6-[4-(2,3-dimethylphenyl)piperazin-1-yl]-2-methylpyrimidine are numerous. One potential direction is the use of this compound as a tool to study the effects of drugs on the nervous system. Additionally, this compound could be used to study the effects of drugs on the cardiovascular system. Finally, this compound could be used to study the effects of drugs on the immune system. Additionally, this compound could be used to study the effects of drugs on cancer cells and to develop new drugs to treat cancer.

Synthesis Methods

4-(difluoromethyl)-6-[4-(2,3-dimethylphenyl)piperazin-1-yl]-2-methylpyrimidine can be synthesized through a variety of methods, including a Grignard reaction, an Ullmann reaction, and a Pd-catalyzed cross-coupling reaction. The Grignard reaction involves the formation of a Grignard reagent from an alkyl halide and a magnesium metal. The Ullmann reaction involves the formation of aryl halides from an aryl halide and a metal halide. The Pd-catalyzed cross-coupling reaction involves the formation of an aryl halide from an aryl halide and a metal halide. All of these methods are relatively simple and can be used to synthesize this compound in a short amount of time.